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Compound of Interest

Compound Name: hydrazine nitrate

Cat. No.: B078588

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of hydrazine nitrate (HN), and its
agueous solutions, as a potential monopropellant for spacecraft propulsion. The information is
intended for research and development purposes, detailing the propellant's characteristics,
performance considerations, and essential experimental protocols. Hydrazine nitrate has been
investigated as an additive to traditional hydrazine to modify its properties, such as depressing
the freezing point and increasing density.[1][2]

Application Notes
Introduction to Hydrazine Nitrate Monopropellant

Hydrazine nitrate (N2HsNO3) is an energetic salt that has been explored for use in
monopropellant formulations.[2] Unlike traditional anhydrous hydrazine (N2Ha4), which is a pure
substance, hydrazine nitrate is typically used in aqueous solutions or blended with hydrazine.
[1][2] These blends offer several potential advantages, including a lower freezing point, higher
density, and potentially altered performance characteristics compared to pure hydrazine.[2] A
notable formulation used in experimental liquid propellant artillery consists of 63% hydrazine,
32% hydrazine nitrate, and 5% water, highlighting its stability and predictable performance.[3]
However, its application in spacecraft requires rigorous evaluation of performance, long-term
stability, and material compatibility.

Physicochemical Properties
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Hydrazine nitrate is a white, crystalline solid that is highly soluble in water.[4] The properties of
its aqueous solutions are critical for propulsion applications. Key physical properties, including
density and viscosity, vary significantly with concentration and temperature.

Performance Characteristics

The primary measure of a rocket propellant's efficiency is its specific impulse (Isp), which
quantifies the thrust generated per unit of propellant consumed. Anhydrous hydrazine has a
typical vacuum specific impulse of about 220-230 seconds.[3][5] The addition of hydrazine
nitrate and water to hydrazine modifies the propellant's energetic properties and the molecular
weight of its exhaust products, thereby affecting the specific impulse.[2] Detailed performance
calculations for various hydrazine-hydrazine nitrate mixtures were conducted at the Jet
Propulsion Laboratory (JPL), as documented in Technical Report 32-348, although specific
data from this report is not readily available in open literature.[1] High-performance "green”
monopropellants, such as HAN-based AF-M315E, have been developed that offer higher
specific impulse and density than traditional hydrazine.[6]

Decomposition Chemistry

The propulsive force from a hydrazine nitrate monopropellant is generated by its exothermic
catalytic decomposition into hot gases. The overall decomposition of hydrazine on a catalyst is
a multi-step process. The primary decomposition is highly exothermic, producing ammonia
(NHs) and nitrogen (N2).[2]

3NzH4 - 4NH3 + N2

A subsequent, endothermic reaction is the dissociation of ammonia into nitrogen and hydrogen
(H2), which lowers the overall gas temperature but increases the number of moles of gas,
affecting the specific impulse.[3] The presence of the nitrate group (NOs~) from hydrazine
nitrate introduces an oxidizing component to the reaction, altering the final composition and
temperature of the exhaust gases.
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Material Compatibility

Long-term compatibility of the propellant with spacecraft materials is critical for mission
success. Studies have been conducted on the compatibility of hydrazine-hydrazine nitrate
blends with various metals.[7] Titanium alloys have been identified as acceptable for long-term
(10-year) applications.[1] However, some corrosion-resistant steels have shown excessive
corrosion rates and may increase the propellant's decomposition rate, making them
unacceptable for long-term use.[1] Aluminum alloys have demonstrated acceptable
performance in some cases.[1] It is imperative to conduct specific compatibility tests for any
materials intended for use in the propulsion system.

Safety and Handling

Hydrazine and its derivatives are hazardous materials requiring strict safety protocols.

» Toxicity: Hydrazine is highly toxic and a suspected carcinogen. Exposure can occur through
inhalation, ingestion, or skin contact. All handling must be performed in a well-ventilated
area, preferably within a certified fume hood.

e Personal Protective Equipment (PPE): When handling hydrazine nitrate solutions,
chemical-resistant gloves, splash-proof goggles, a face shield, and a lab coat are mandatory.

» Reactivity: Hydrazine nitrate is an energetic material. While solutions are less sensitive, the
solid form can be explosive.[4] It is a strong reducing agent and can react violently with
oxidizing agents. Contact with incompatible materials, including certain metals like copper,
can lead to rapid decomposition.

o Spill and Disposal: Small spills should be absorbed with inert material. The waste must be
treated as hazardous. Disposal typically involves dilution with water followed by chemical
neutralization.[4]

Data Presentation
Table 1: Physicochemical Properties of Aqueous Hydrazine Nitrate (HN) Solutions

This table summarizes the density and kinematic viscosity of aqueous solutions of hydrazine
nitrate at various concentrations and temperatures.
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HN Concentration . K-inema-ltic

(wt. %) Temperature (°C) Density (g/cm?) Vlsco-5|ty
(centistokes)

10 25 1.050 1.15

50 1.038 0.75

75 1.025 0.55

100 1.012 0.42

25 25 1.125 1.45

50 1.112 0.95

75 1.100 0.68

100 1.088 0.52

50 25 1.258 2.40

50 1.245 1.45

75 1.232 1.00

100 1.220 0.75

& 25 1.412 5.20

50 1.400 2.80

75 1.388 1.75

100 1.375 1.20

Table 2: Performance Comparison of Selected Monopropellants

This table provides a comparison of key performance metrics for standard hydrazine and other
advanced monopropellants.
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Ke
Density Theoretical v Lo
Propellant Type Characteristic
(glcm3) Vacuum Isp (s)

Flight-proven,
: . reliable; toxic
Hydrazine (N2H4)  Traditional 1.02[5] ~220-230[3][5] q
an

carcinogenic.

Improved density

] and lower
) ) Variable ) )
Hydrazine-HN - >1.02 (Higher freezing point
Additive Blend ) (Dependent on
Blend than Hydrazine) N compared to
composition) )
pure hydrazine.

[2]

Low toxicity, high
AF-M315E density-Isp,
Green Propellant  1.47[6] ~250[6] ]
(HAN-based) requires pre-

heating.[6]

Low toxicity,
higher
LMP-103S performance
Green Propellant  1.25 ~240 )
(ADN-based) than hydrazine,
requires pre-

heating.

Experimental Protocols
Protocol 1: Preparation of Hydrazine Nitrate
Monopropellant Blends

Objective: To safely prepare aqueous solutions of hydrazine nitrate at specified
concentrations for testing.

Materials:

o Hydrazine nitrate (solid, high purity)
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Deionized water

Anhydrous hydrazine (optional, for hydrazine-based blends)

Glass beakers and graduated cylinders

Magnetic stirrer and stir bar

Analytical balance

Personal Protective Equipment (PPE) as specified in the Safety and Handling section.
Procedure:

o Work Area Setup: Ensure the entire procedure is conducted within a certified chemical fume
hood. Clear the workspace of any incompatible materials, especially oxidizing agents and

metals like copper.

Don PPE: Put on all required PPE, including chemical-resistant gloves, safety goggles, face

shield, and a lab coat.
Weigh Components:
o Place a clean, dry beaker on the analytical balance and tare it.

o Carefully weigh the required mass of deionized water (or anhydrous hydrazine) into the
beaker.

o In a separate container, weigh the required mass of solid hydrazine nitrate to achieve the
target concentration.

e Mixing:
o Place the beaker with the liquid component (water or hydrazine) on the magnetic stirrer.

o Begin gentle stirring.
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o Slowly and incrementally add the pre-weighed hydrazine nitrate to the liquid. Additions
should be small to control the dissolution rate and prevent splashing.

o Continue stirring until all the solid has completely dissolved.
e Storage:

o Once fully dissolved, transfer the solution to a clean, clearly labeled, and compatible
storage container (e.g., passivated stainless steel or specific polymers).

o The label should include the chemical name (e.g., "Hydrazine Nitrate 50% wt. in H20"),
concentration, preparation date, and appropriate hazard symbols.

o Store the container in a cool, dry, well-ventilated area designated for hazardous materials,
away from incompatible substances.

Protocol 2: Performance Evaluation in a Laboratory-
Scale Thruster

Objective: To measure the performance characteristics (thrust, specific impulse) of a hydrazine
nitrate monopropellant blend.

Equipment:
o Test Stand: A static test stand equipped with a thrust measurement system (e.g., load cell).

o Propellant Feed System: A high-pressure tank for pressurant gas (e.g., helium or nitrogen), a
propellant tank, pressure regulators, solenoid valves, and calibrated flow meters.

o Thruster Assembly: A laboratory-scale monopropellant thruster, typically comprising an
injector, a catalyst chamber, and a nozzle. The catalyst material and bed design are critical
parameters and must be chosen for compatibility and efficiency with hydrazine nitrate
blends.

e Instrumentation: Pressure transducers (chamber pressure, feed pressure), thermocouples
(catalyst bed temperature, chamber wall temperature), and a data acquisition system.

o Safety: Emergency stop system, blast shields, and remote operation console.
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Procedure:

o System Integration: Securely mount the thruster onto the test stand's thrust measurement
interface. Connect all propellant lines, instrumentation wiring, and control signals.

o Leak Check: Pressurize the system with an inert gas (helium) to the maximum expected
operating pressure and meticulously check for leaks.

o Catalyst Pre-heating: For many catalysts, pre-heating is required to ensure rapid and stable
decomposition. Activate the catalyst bed heater and bring the bed to the target ignition
temperature. Monitor the temperature closely to avoid overheating.

o System Purge: Purge the propellant feed lines with inert gas to remove any air or
contaminants.

e Arming the System: From a remote console, arm the data acquisition and control systems.
Ensure all safety interlocks are engaged.

e Hot-Fire Test Sequence:

o Initiate the data acquisition system to begin recording all sensor data.

[¢]

Command the main propellant valve to open for a predetermined duration (e.g., a short
pulse of 100 ms or a steady-state burn of several seconds).

[¢]

Monitor real-time data for anomalies in thrust, chamber pressure, and temperature.

o

After the planned duration, command the valve to close.

[e]

Continue recording data for a short period post-firing to capture cooldown characteristics.
e Post-Test Safing:

o Purge the propellant lines and thruster with inert gas to remove any residual propellant.

o Allow the thruster to cool to a safe temperature.

o Power down all systems.
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o Data Analysis:

o From the recorded data, calculate the average thrust, mass flow rate, and chamber
pressure during the steady-state portion of the burn.

o Calculate the experimental specific impulse (Isp) using the formula: Isp = Thrust / (Mass
Flow Rate * go), where go is the standard gravitational acceleration.

o Analyze the pressure and temperature data to assess combustion stability and efficiency.

Visualizations
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Caption: Experimental workflow for monopropellant performance evaluation.
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Caption: Simplified catalytic decomposition pathway of hydrazine nitrate.
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Caption: Logical relationships of hydrazine nitrate properties for spacecraft application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti
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